Cas no 187237-35-0 (Pentanoic-2,2-d2 acid,5-amino-4-oxo-, hydrochloride (9CI))
Pentanoic-2,2-d2 acid,5-amino-4-oxo-, hydrochloride (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pentanoic-2,2-d2 acid,5-amino-4-oxo-, hydrochloride (9CI)
- 5-AMINOLEVULINIC-2,2-D2 ACID HCL
- 2,2-dideutero-5-aminolevulinic acid hydrochloride
- 5-Aminolevulinic-2,2-D2 AcidCI
- 5-Aminolevulinic-2,2-D2 AcidHCI
- 5-AMinolevulinic-d2 Acid HCl
- 5-Aminolevulinic -2,2-D2 AcidHCI
- 5-Aminolevulinic -2,2-D2 AcidCI
- Methylaminolevulinate EP Impurity B-d2 HCl
-
- Inchi: 1S/C5H9NO3.ClH/c6-3-4(7)1-2-5(8)9;/h1-3,6H2,(H,8,9);1H
- InChI Key: ZLHFONARZHCSET-UHFFFAOYSA-N
- SMILES: C(=O)(CN)CC([H])([H])C(=O)O.Cl
Computed Properties
- Exact Mass: 169.04700
Experimental Properties
- PSA: 80.39000
- LogP: 0.88130
Pentanoic-2,2-d2 acid,5-amino-4-oxo-, hydrochloride (9CI) Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| A2B Chem LLC | AE80821-1mg |
5-AMINOLEVULINIC-2,2-D2 ACID HCL |
187237-35-0 | 1mg |
$413.00 | 2024-04-20 | ||
| MedChemExpress | HY-N0305S1-1mg |
5-Aminolevulinic acid-d |
187237-35-0 | 91.20% | 1mg |
¥2400 | 2025-04-16 | |
| MedChemExpress | HY-N0305S1-5mg |
5-Aminolevulinic acid-d |
187237-35-0 | 91.20% | 5mg |
¥7200 | 2024-05-25 |
Pentanoic-2,2-d2 acid,5-amino-4-oxo-, hydrochloride (9CI) Related Literature
-
1. Synthesis of analogues of 5-aminolaevulinic acid and inhibition of 5-aminolaevulinic acid dehydratase?1Diana Appleton,A. Bruce Duguid,Sung-Koo Lee,Young-Jin Ha,Hyun-Joon Ha,Finian J. Leeper J. Chem. Soc. Perkin Trans. 1 1998 89
-
2. Biosynthesis of porphyrins and related macrocycles. Part 35. Discovery of a novel dipyrrolic cofactor essential for the catalytic action of hydroxymethylbilane synthase (porphobilinogen deaminase)Graham J. Hart,Andrew D. Miller,Uwe Beifuss,Finian J. Leeper,Alan R. Battersby J. Chem. Soc. Perkin Trans. 1 1990 1979
Additional information on Pentanoic-2,2-d2 acid,5-amino-4-oxo-, hydrochloride (9CI)
Comprehensive Overview of Pentanoic-2,2-d2 acid,5-amino-4-oxo-, hydrochloride (9CI) (CAS No. 187237-35-0)
The compound Pentanoic-2,2-d2 acid,5-amino-4-oxo-, hydrochloride (9CI) (CAS No. 187237-35-0) is a deuterated derivative of 5-amino-4-oxopentanoic acid, a molecule of significant interest in biochemical and pharmaceutical research. Deuterated compounds, such as this one, are increasingly sought after due to their unique properties in metabolic studies, drug development, and NMR spectroscopy. The incorporation of deuterium atoms at the 2,2 positions enhances the compound's stability and reduces metabolic degradation, making it invaluable for tracing metabolic pathways and improving the pharmacokinetic profiles of therapeutic agents.
In recent years, the demand for deuterated compounds like Pentanoic-2,2-d2 acid,5-amino-4-oxo-, hydrochloride (9CI) has surged, driven by advancements in precision medicine and the growing need for isotopically labeled standards in analytical chemistry. Researchers frequently search for terms such as "deuterated amino acids", "isotope-labeled pharmaceuticals", and "metabolic pathway tracers", reflecting the compound's relevance in cutting-edge scientific inquiries. Its CAS No. 187237-35-0 serves as a critical identifier for procurement and regulatory compliance, ensuring accurate sourcing for laboratories worldwide.
The structural features of Pentanoic-2,2-d2 acid,5-amino-4-oxo-, hydrochloride (9CI) include a 5-amino-4-oxopentanoic acid backbone with deuterium atoms replacing hydrogen at the 2,2 positions. This modification not only alters the compound's physical properties but also its reactivity and interaction with biological systems. Such characteristics are pivotal for applications in stable isotope labeling, where the compound is used to investigate enzyme mechanisms, protein dynamics, and drug metabolism. The hydrochloride salt form further enhances its solubility, facilitating its use in aqueous-based experiments.
From an industrial perspective, the synthesis and supply of Pentanoic-2,2-d2 acid,5-amino-4-oxo-, hydrochloride (9CI) (CAS No. 187237-35-0) are tightly regulated to ensure high purity and consistency. Manufacturers and suppliers often highlight its role in deuterium-enriched drug development, a niche yet rapidly expanding market. The compound's utility extends to proteomics and metabolomics, where it aids in the quantification and identification of biomolecules, addressing common challenges in biomarker discovery and therapeutic monitoring.
Environmental and safety considerations are also paramount when handling Pentanoic-2,2-d2 acid,5-amino-4-oxo-, hydrochloride (9CI). While it is not classified as hazardous, proper laboratory practices must be followed to ensure safe usage. Researchers often inquire about "deuterated compound storage" and "handling isotopic labels", underscoring the need for clear guidelines. The compound's stability under various conditions is a frequent topic of discussion, particularly in forums dedicated to isotope chemistry and pharmaceutical formulation.
In summary, Pentanoic-2,2-d2 acid,5-amino-4-oxo-, hydrochloride (9CI) (CAS No. 187237-35-0) represents a versatile tool in modern scientific research. Its applications span from drug discovery to analytical chemistry, aligning with current trends in personalized medicine and sustainable laboratory practices. As the scientific community continues to explore the potential of deuterated molecules, this compound is poised to remain a cornerstone in innovative research methodologies.
187237-35-0 (Pentanoic-2,2-d2 acid,5-amino-4-oxo-, hydrochloride (9CI)) Related Products
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)